5-amino-4-(1,3-benzothiazol-2-yl)-1-(tetrahydrofuran-2-ylmethyl)-1,2-dihydro-3H-pyrrol-3-one

• IUPAC Name: 4-(1,3-benzothiazol-2-yl)-5-imino-1-(oxolan-2-ylmethyl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C16H17N3O2S/c17-15-14(16-18-11-5-1-2-6-13(11)22-16)12(20)9-19(15)8-10-4-3-7-21-10/h1-2,5-6,10,17,20H,3-4,7-9H2
• InChI Key: DHNHNORBRGPRHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2CC(=C(C2=N)C3=NC4=CC=CC=C4S3)O
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

5-amino-4-(1,3-benzothiazol-2-yl)-1-(tetrahydrofuran-2-ylmethyl)-1,2-dihydro-3H-pyrrol-3-one is a useful research compound. Its molecular formula is C16H17N3O2S and its molecular weight is 315.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Interactions

The compound has been involved in various synthesis reactions, contributing to the creation of novel chemical structures. For instance, its reactions with other compounds have led to the formation of dihydropyrrol and maleimide derivatives, which exhibit notable characteristics in biological settings, such as demonstrating antitumor activities and protective properties against chemically induced carcinogenesis (Kuznietsova et al., 2013). Additionally, the compound plays a role in synthesizing 1,3-benzothiazol-2(3H)-one derivatives, showcasing its versatility in chemical synthesis (Velikorodov et al., 2011).

Biological and Medicinal Applications

The compound has shown potential in medicinal research, particularly in exploring its interactions with biological systems. Studies have indicated its role in mitigating liver and colon alterations in rats, suggesting its potential in medical applications concerning these organs. Notably, derivatives of this compound have shown a decrease in the total area of colon tumors in rat models, hinting at its potential in cancer research and treatment (Kuznietsova et al., 2013).

Complexation and Reactivity Studies

The compound's derivatives have been studied for their complexation behaviors with various metal ions, offering insights into their potential applications in areas like catalysis, material science, or pharmaceuticals. For instance, the specificity of complexation by derivatives containing benzothiazolyl side chains with zinc(II), magnesium(II), and calcium(II) has been a subject of research, providing valuable data on their chemical behavior and potential uses (Matczak-Jon et al., 2010).